4-(Methoxycarbonyl)-1-methylpyridin-1-ium iodide
Overview
Description
Scientific Research Applications
Substituent Effects in Solution Speciation
A study focused on the solution speciation of mononuclear and dinuclear trimethylplatinum(IV) iodide complexes with pyridines, including derivatives of 4-(Methoxycarbonyl)-1-methylpyridin-1-ium iodide. The formation of these complexes was influenced by electronic and steric effects of the pyridine substituents. This research helps understand the interactions and stability of these complexes in solution (Ghosh, Lentz, & Schlecht, 2015).
Conversion to N-Methyl-4-Pyridones
In a study on the reaction of 4-methoxypyridine derivatives with alkyl iodides, it was found that both pyridinium ions and related 1-methylpyridones were produced. The presence of solvents and electron-withdrawing groups influenced this conversion, highlighting the importance of environmental conditions in chemical reactions involving this compound (Xiao Yi, Chen, Xu, & Ma, 2017).
Self-Assembling Properties for Delivery Systems
Research on 3-(3,5-difluoro-3,5-bis((alkoxy)carbonyl)-2,6-dioxoheptan-4-yl)-1-methylpyridin-1-ium iodides revealed their potential in forming liposomes for delivery systems. These compounds, which relate to this compound, show promise in the development of synthetic lipids for targeted delivery applications (Pikun et al., 2022).
Use in Fluorescent Probes
A study on a mitochondrial-targeted pH fluorescent probe synthesized from a derivative of this compound demonstrated its effectiveness in visualizing mitochondrial pH fluctuations in live cells. This application is significant for biological and medical research, particularly in understanding cellular processes (Lin et al., 2018).
Pyridinium–Metal Iodide Complexes for Optical Materials
A study on pyridinium–metal iodide complexes, including derivatives of this compound, showed their potential use in nonlinear optical materials. The structural properties of these complexes were investigated for their applications in photonics and optoelectronics (Glavcheva, Umezawa, Okada, & Nakanishi, 2004).
Properties
IUPAC Name |
methyl 1-methylpyridin-1-ium-4-carboxylate;iodide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10NO2.HI/c1-9-5-3-7(4-6-9)8(10)11-2;/h3-6H,1-2H3;1H/q+1;/p-1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCDBIGSCEQLGED-UHFFFAOYSA-M | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+]1=CC=C(C=C1)C(=O)OC.[I-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10INO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20513586 | |
Record name | 4-(Methoxycarbonyl)-1-methylpyridin-1-ium iodide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20513586 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
7630-02-6 | |
Record name | 4-(Methoxycarbonyl)-1-methylpyridin-1-ium iodide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20513586 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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